Daltroban

Specification

• CAS No.: 105218-03-9
• Molecular Formula: C16H16ClNO4S
• Molecular Weight: 353.8 g/mol
• IUPAC Name: 2-[4-[2-[(4-chlorophenyl)sulfonylamino]ethyl]phenyl]acetic acid
• Standard InChI: InChI=1S/C16H16ClNO4S/c17-14-5-7-15(8-6-14)23(21,22)18-10-9-12-1-3-13(4-2-12)11-16(19)20/h1-8,18H,9-11H2,(H,19,20)
• Standard InChI Key: IULOBWFWYDMECP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CCNS(=O)(=O)C2=CC=C(C=C2)Cl)CC(=O)O
• Canonical SMILES: C1=CC(=CC=C1CCNS(=O)(=O)C2=CC=C(C=C2)Cl)CC(=O)O

Introduction

Chemical Identity and Structure

Daltroban, also known by its experimental designations BM 13505 and SKF 96148, is a synthetic small molecule with specific antagonist activity against thromboxane A2 receptors. The compound is characterized by the following chemical properties:

Property	Value
IUPAC Name	2-[4-[2-[(4-chlorophenyl)sulfonylamino]ethyl]phenyl]acetic acid
Molecular Formula	C16H16ClNO4S
Molecular Weight	353.821 g/mol
InChIKey	IULOBWFWYDMECP-UHFFFAOYSA-N
Stereochemistry	Achiral
Hydrogen Bond Acceptors	5
Hydrogen Bond Donors	2
Rotatable Bonds	7
XLogP	2.9

The chemical structure of daltroban features a 4-chlorophenylsulfonamide group connected to a phenylacetic acid moiety through an ethyl linker. This arrangement provides the molecular framework necessary for its interaction with thromboxane A2 receptors.

Daltroban satisfies Lipinski's rule of five for drug-likeness, suggesting favorable absorption and permeability properties that are conducive to oral administration. The compound's moderately lipophilic nature (XLogP of 2.9) combined with its acidic carboxyl group contributes to its pharmacokinetic profile.

Pharmacological Classification and Mechanism of Action

Receptor Specificity

Daltroban functions as a specific thromboxane A2 receptor antagonist with high selectivity. Studies have documented its potency with an IC50 value of 37.1 nM against thromboxane A2 receptors. The compound competitively binds to thromboxane A2 receptors, preventing the endogenous ligand thromboxane A2 and synthetic mimetics from activating these receptors.

The primary target of daltroban is the thromboxane A2 receptor (TBXA2R), which is expressed in various tissues including platelets, vascular smooth muscle, and pulmonary vasculature. By blocking these receptors, daltroban inhibits the vasoconstrictive and platelet-aggregating effects of thromboxane A2, which provides the pharmacological basis for its investigation as an antithrombotic agent.

Selectivity Profile

Research conducted on the pulmonary vascular bed of cats has demonstrated the remarkable selectivity of daltroban for thromboxane A2 receptors. In these studies, daltroban (5 mg/kg iv) significantly decreased responses to the thromboxane A2 mimetics U-46619 and U-44069 without altering responses to other vasoactive agents.

Specifically, daltroban showed no significant effects on responses to:

• Prostaglandin F2α

• Prostaglandin D2

• The PGD2 metabolite 9α, 11β-PGF2

• Norepinephrine

• Serotonin

• Angiotensin II

• BAY K 8644

• Endothelin-1

• Endothelin-2

• Platelet-activating factor (PAF)

This selective pharmacological profile provides strong evidence for the existence of discrete thromboxane A2 receptors that are distinct from receptors stimulated by other prostaglandins and vasoactive compounds.

Pharmacokinetics

Limited pharmacokinetic data on daltroban is available from human studies. In a small study involving 10 healthy volunteers who received a 400 mg oral dose, daltroban demonstrated a terminal half-life of approximately 7 hours. This relatively long half-life suggests potential for once or twice daily dosing regimens.

After intravenous administration in animal studies, the effects of daltroban on thromboxane A2-mediated responses were found to return to 50% of control values after approximately 90 minutes, indicating reversible receptor binding and a moderate duration of action.

Preclinical Studies

Cardiovascular Effects

Extensive preclinical evaluation of daltroban has been conducted, particularly focusing on its effects in models of myocardial ischemia and reperfusion injury. In cat models, daltroban demonstrated significant cardioprotective properties.

In one notable study, daltroban was investigated in a model of myocardial ischemia consisting of 1.5 hours of coronary artery occlusion followed by 4.5 hours of reperfusion in anesthetized cats. When administered as a bolus (1 mg/kg) 10 minutes prior to reperfusion of the left anterior descending (LAD) coronary artery, daltroban significantly reduced the necrotic area expressed as a percentage of the myocardial area-at-risk compared to vehicle-treated controls.

Interestingly, this cardioprotective effect occurred without a reduction in neutrophil accumulation in the ischemic myocardium, as evidenced by unchanged myeloperoxidase activity. Additionally, coronary artery ring preparations isolated from daltroban-treated cats still exhibited endothelial dysfunction following ischemia-reperfusion. These findings suggest that daltroban's protective mechanism involves direct effects on cardiomyocytes rather than anti-inflammatory actions or protection of vascular endothelium.

Pulmonary Vascular Effects

Studies in the pulmonary vascular bed of intact-chest cats under constant-flow conditions have provided valuable insights into daltroban's mechanism of action. Administration of daltroban (5 mg/kg iv) had no significant effect on mean baseline vascular pressures but significantly decreased responses to thromboxane A2 mimetics.

Dose-response curves for the thromboxane A2 mimetics U-46619 and U-44069 were shifted to the right in a parallel manner after daltroban administration, consistent with competitive antagonism. Furthermore, responses to the precursor arachidonic acid were significantly decreased, supporting daltroban's ability to block the effects of endogenously produced thromboxane A2.

These findings provided strong pharmacological evidence for the presence of discrete thromboxane A2 receptors in the pulmonary vasculature that mediate vasoconstriction independently of other prostanoid receptors.

Structure-Activity Relationships

Daltroban belongs to a broader class of thromboxane A2 receptor antagonists that have been developed and studied over the years. The structure-activity relationships of these compounds have provided insights into the molecular requirements for thromboxane A2 receptor binding and antagonism.

The key structural features of daltroban include:

• A p-chlorophenylsulfonamide group, which contributes to receptor binding

• An ethyl linker that provides optimal spacing between functional groups

• A phenylacetic acid moiety that likely interacts with key receptor residues

Comparative studies with other thromboxane receptor antagonists such as KW-3635 (mentioned in the search results) have helped elucidate the pharmacophore for this receptor class. These structure-activity relationships have informed the development of subsequent generations of thromboxane receptor antagonists with improved potency, selectivity, or pharmacokinetic properties.